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Compound of Interest

Compound Name: 1-(4-Chloroquinolin-6-yl)ethanone
CAS No.: 859962-03-1
Cat. No.: B1433722
Get Quote
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Executive Summary & Chemical Context

In the synthesis of 4-aminoquinoline antimalarials (Chloroquine, Hydroxychloroquine), the
"ketone intermediate" typically refers to 5-(diethylamino)pentan-2-one (CAS: 105-50-0) or its
functional analogs. This aliphatic amino-ketone is the critical precursor to the diamine side
chain (Novoldiamine) via reductive amination.

Unlike the stable quinoline core, this intermediate possesses a "dual-threat" hazard profile: the
high flammability of a low-molecular-weight ketone combined with the corrosivity and
sensitization potential of a tertiary amine. This guide outlines the scientific logic required to
author and interpret a rigorous SDS for this specific chemical class, moving beyond generic
templates to site-specific risk mitigation.

Section 1: Chemical Characterization & Impurity
Profiling

Objective: Define the substance not just by target structure, but by its realistic process
composition.
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Identification Strategy

For research-grade intermediates, purity often fluctuates. An SDS must account for the highest
risk impurities.

o Target Substance: 5-(diethylamino)pentan-2-one[1]
e Synonyms: 1-Diethylamino-4-pentanone; Novoldiamine ketone precursor.
e Critical Impurities:

o Vinyl Ketones: Elimination byproducts (often highly toxic/lachrymators).

o Unreacted Amines: Diethylamine (highly flammable, corrosive).

Molecular Weight & Physical Logic

e Formula:
e MW: ~157.25 g/mol
e Physical State: Liquid.[2]

o Causality: The relatively low molecular weight and lack of hydrogen bond donors (tertiary
amine/ketone) suggest high volatility and rapid dermal absorption, necessitating specific

vapor controls.

Section 2: Hazard Identification (GHS Logic)

Objective: Derive GHS classifications based on structure-activity relationships (SAR) and
experimental data.

Classification Rationale
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Hazard Class Category

Scientific Justification

Flammable Liquid Cat 2/3

Short-chain ketones (like 2-
pentanone) are highly
flammable. The amine tail
adds organic mass but does
not significantly suppress
vapor pressure. Flash Point
estimate: < 60°C.

Skin Corr./Irrit. Cat 1B/2

The diethylamino group is

basic (

). While the ketone is neutral,
the amine moiety drives pH-
dependent tissue damage

(saponification of lipids).

Acute Tox (Oral) Cat4

Based on aliphatic amine
analogs. Metabolic oxidation of
the amine can produce

reactive iminium ions.

Sensitization Skin Cat 1

Critical: Many aliphatic amines
and their metabolic adducts
are haptens, capable of
binding to skin proteins and
inducing Type IV

hypersensitivity.

Labeling Elements (Signal Word: DANGER)

e H226: Flammable liquid and vapor.[3][4]

o H314: Causes severe skin burns and eye damage (Precautionary principle applied due to

amine content).[3]

e H317: May cause an allergic skin reaction.[5]
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Section 3: Risk Mitigation & Engineering Controls

Objective: Translate hazards into operational barriers.

The "Dual-Barrier" Containment Protocol

Because this intermediate is both flammable and corrosive/sensitizing, standard fume hoods
may be insufficient if large volumes are handled.

DOT Diagram: Hazard Assessment & Control Workflow

5-(diethylamino)pentan-2-one

O\

High Vapor Pressure Basic Amine Moiety
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Risk: Vapors travel to ignition source Risk: Inhalation & Skin Absorption
&/Iitigates M Vapors &/Iitigates

Engineering Control: PPE Barrier:
Grounding + Local Exhaust (LEV) Butyl Rubber Gloves (No Nitrile)
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Caption: Logic flow deriving engineering and PPE controls from the specific physicochemical
properties of the amino-ketone intermediate.

PPE Selection (The Permeation Factor)
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e Glove Material:Do NOT use Nitrile. Ketones degrade nitrile rubber rapidly
(swelling/breakthrough < 5 mins).

o Recommendation:Butyl Rubber or Silver Shield/4H laminates.

o Respiratory: If LEV is compromised, use a full-face respirator with Organic Vapor (OV) +
Ammonia/Methylamine (AM) cartridges due to the amine functionality.

Section 4: Process Safety & Reactivity

Objective: Prevent thermal runaways during synthesis.

Incompatibility Matrix

o Oxidizers: Violent reaction. The amine nitrogen is easily oxidized to N-oxides (exothermic).

o Halogenated Agents: Reaction with alkyl halides (e.g., during the subsequent coupling with
4,7-dichloroquinoline) can be exothermic.

o Acids: Exothermic acid-base neutralization.

Thermal Stability

o Storage: Store under inert atmosphere (Nitrogen/Argon). The amino-ketone can undergo
self-condensation (aldol-like) or oxidation (darkening) upon air exposure, potentially
increasing viscosity and generating heat.

Section 5: Toxicology & Environmental Fate

Objective: Assessing the "Invisible" Risks.

Toxicological Endpoints

o Genotoxicity: While chloroquine itself has a known safety profile, intermediates like 5-
(diethylamino)pentan-2-one must be treated as Potential Genotoxic Impurities (PGIs) until
proven otherwise, due to the reactive ketone alpha-position.

o Target Organ: Central Nervous System (solvent effect) and Respiratory Tract (corrosive
necrosis).

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1433722?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Environmental Fate (Aquatic)

e Bioaccumulation: Low (

)

o Toxicity: Harmful to aquatic life. The amine group is toxic to algae due to pH alteration and

membrane disruption.
» Disposal: Incineration with a scrubber for

control is mandatory. Do not release to drains (basicity disrupts biological wastewater
treatment).

Section 6: Emergency Response Protocols

Objective: Actionable steps for Fire and Spills.

DOT Diagram: Emergency Response Logic

Firefighting:
Use Alcohol-Resistant Foam

/‘es? (Water jet spreads ketone)

Spill / Release —» Is there Fire? No
Neutralization:
— Absorb with Vermiculite —
Treat with dilute Citric Acid

HazWaste:
Incineration (Code D001/D002)

Containment:
Eliminate Ignition Sources

Click to download full resolution via product page

Caption: Decision tree for emergency response, highlighting the specific prohibition of water
jets on ketone fires and the need for acid neutralization.

Firefighting Specifics
o Media: Alcohol-resistant foam is critical. Standard foam breaks down upon contact with the

amine/ketone mixture.

e Hazardous Combustion Products: Carbon oxides, Nitrogen oxides (
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). Firefighters must wear SCBA to prevent pulmonary edema from

inhalation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. GSRS [gsrs.ncats.nih.gov]

2. DIETHYLKETONE (DEK) / 3-PENTANONE - Alkyl Amines Chemicals Limited
[alkylamines.com]

3. chemos.de [chemos.de]

4. fishersci.com [fishersci.com]

5. 4,7-Dichloroquinoline | CO9H5CI2N | CID 6866 - PubChem [pubchem.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Advanced Safety Data Sheet Development for
Chloroquine-Class Ketone Intermediates]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1433722/docs#advanced-safety-data-sheet-
development-for-chloroquine-class-ketone-intermediates]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5-Diethylamino-2-pentanone
https://echa.europa.eu/guidance-documents/guidance-on-clp
https://www.osha.gov/hazcom
https://www.who.int/publications/i/item/WHO-2019-nCoV-Sci_Brief-Chloroquine-2020.1
https://www.benchchem.com/product/b1433722?utm_src=pdf-custom-synthesis#bc-rfq
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7T3TWL8CA7
https://alkylamines.com/product/diethylketone-dek-3-pentanone/
https://alkylamines.com/product/diethylketone-dek-3-pentanone/
https://www.chemos.de/import/data/msds/GB_en/74509-79-8-A0130680-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AC224130010&countryCode=US&langu
https://pubchem.ncbi.nlm.nih.gov/compound/4_7-Dichloroquinoline
https://www.benchchem.com/product/b1433722/docs#advanced-safety-data-sheet-development-for-chloroquine-class-ketone-intermediates
https://www.benchchem.com/product/b1433722/docs#advanced-safety-data-sheet-development-for-chloroquine-class-ketone-intermediates
https://www.benchchem.com/product/b1433722/docs#advanced-safety-data-sheet-development-for-chloroquine-class-ketone-intermediates
https://www.benchchem.com/product/b1433722/docs#advanced-safety-data-sheet-development-for-chloroquine-class-ketone-intermediates
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1433722?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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